Cas no 1198791-65-9 ((2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid)

(2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid is a chiral Fmoc-protected amino acid derivative featuring a terminal alkyne group. Its key advantages include high stereochemical purity, making it valuable for peptide synthesis and medicinal chemistry applications where precise stereocontrol is required. The Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), while the alkyne functionality enables click chemistry modifications, such as CuAAC or SPAAC, for bioconjugation or labeling. The methyl substitution at the α-carbon enhances steric hindrance, influencing peptide secondary structure. This compound is particularly useful for introducing non-natural amino acids into peptides or designing bioactive probes with tailored properties.
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid structure
1198791-65-9 structure
Product Name:(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
CAS No:1198791-65-9
MF:C21H19NO4
MW:349.37986
MDL:MFCD12031694
CID:1209399
PubChem ID:329799712
Update Time:2025-10-28

(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-methylpent-4-ynoic acid
    • (R)-N-FMoc-2-(2'-propynyl)alanine
    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid
    • (R)-N-FMOC-Α-PROPARGYLALANINE
    • Fmoc-alpha-Prg-L-Ala-OH
    • (R)-N-Fmoc-α-propargyl-Ala-OH
    • (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
    • MDL: MFCD12031694
    • Inchi: InChI=1S/C21H19NO4/c1-3-12-21(2,19(23)24)22-20(25)26-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h1,4-11,18H,12-13H2,2H3,(H,22,25)(H,23,24)/t21-/m1/s1
    • InChI Key: ZXOKSWZUJXKQCQ-OAQYLSRUSA-N
    • SMILES: C#CC[C@](C(O)=O)(NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C

Computed Properties

  • Exact Mass: 349.13147
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7

Experimental Properties

  • Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (4.9E-3 g/L) (25 ºC),
  • PSA: 75.63

(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid Security Information

  • Symbol: GHS09
  • Signal Word:Warning
  • Hazard Statement: H400
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 50
  • Safety Instruction: 61
  • Hazardous Material Identification: N
  • Storage Condition:−20°C

(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F679790-10mg
Fmoc-​(R)​-​propargyl-​Ala-​OH
1198791-65-9
10mg
$64.00 2023-05-18
TRC
F679790-50mg
Fmoc-​(R)​-​propargyl-​Ala-​OH
1198791-65-9
50mg
$178.00 2023-05-18
TRC
F679790-100mg
Fmoc-​(R)​-​propargyl-​Ala-​OH
1198791-65-9
100mg
$253.00 2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XA251-200mg
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
1198791-65-9 95+%
200mg
866.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XA251-50mg
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
1198791-65-9 95+%
50mg
344.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XA251-100mg
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
1198791-65-9 95+%
100mg
738CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XA251-250mg
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
1198791-65-9 95+%
250mg
1629CNY 2021-05-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R50490-250mg
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid
1198791-65-9
250mg
¥956.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R50490-100mg
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid
1198791-65-9
100mg
¥596.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R50490-1g
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid
1198791-65-9
1g
¥2886.0 2021-09-08

Additional information on (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid

Introduction to (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic Acid (CAS No. 1198791-65-9)

The compound (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid with CAS No. 1198791-65-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is notable for its unique structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a methyl amino substituent, and a terminal alkyne moiety. These structural elements contribute to its versatility and potential applications in various scientific domains.

The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during chemical reactions. This makes the compound particularly useful in solid-phase synthesis strategies, where precise control over reactivity and selectivity is essential. Recent advancements in peptide chemistry have further highlighted the importance of such protecting groups in enabling complex molecular constructions.

The terminal alkyne moiety in this compound adds another layer of functionality, as alkynes are known for their ability to undergo a variety of cycloaddition reactions, such as the Sonogashira coupling and click chemistry reactions. These reactions are pivotal in constructing complex molecular architectures and have found applications in drug discovery, material synthesis, and nanotechnology.

Recent studies have also explored the potential of this compound as a building block for constructing bioactive molecules with tailored properties. For instance, researchers have investigated its use in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides but possess enhanced stability and bioavailability. The (2R) configuration of this compound ensures high enantioselectivity, making it an attractive candidate for asymmetric synthesis approaches.

In addition to its synthetic applications, this compound has been studied for its potential biological activity. Preliminary assays have suggested that it may exhibit modulatory effects on key cellular pathways, making it a promising lead compound for drug development efforts targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

From an analytical standpoint, the compound's structure presents both challenges and opportunities for characterization techniques. Advanced spectroscopic methods such as NMR (nuclear magnetic resonance) and MS (mass spectrometry) have been employed to confirm its identity and purity. The presence of the Fmoc group and the terminal alkyne provides distinct spectral signatures that facilitate accurate identification.

In terms of synthesis, this compound can be prepared via a multi-step process involving strategic protection/deprotection strategies and selective functionalization steps. Recent innovations in catalytic asymmetric synthesis have enabled more efficient routes to enantiopure compounds like this one, reducing both time and cost while improving scalability.

Looking ahead, the versatility of (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid suggests that it will continue to be a valuable tool in chemical research and development. Its unique combination of functional groups positions it as a key intermediate for constructing complex molecules with diverse applications across multiple disciplines.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk